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Compound of Interest

Compound Name: Diethyl Succinate

Cat. No.: B104758 Get Quote

Diethyl Succinate: Technical Support Center
This technical support center provides detailed guidance on the handling and storage of

Diethyl Succinate for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Diethyl Succinate and what are its common applications?

Diethyl Succinate is a colorless liquid with a fruity odor, chemically classified as the diethyl

ester of succinic acid.[1][2] It is utilized in various industrial and research applications,

including:

As a solvent in formulations.[1][3]

As a flavoring agent in the food and beverage industry.[1][3][4]

As a fragrance ingredient in cosmetics and cleaning products.[1]

As an intermediate in organic synthesis for pharmaceuticals and agrochemicals.[1][3]

In the production of polymers and as a plasticizer.[3]

Q2: What are the primary hazards associated with Diethyl Succinate?
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While Diethyl Succinate is not classified as a hazardous substance, it may cause mild skin

and eye irritation upon contact.[1] Inhalation of vapors may lead to respiratory irritation.[1] It is a

combustible liquid and its vapors can form explosive mixtures with air.[5][6]

Q3: What personal protective equipment (PPE) should be worn when handling Diethyl
Succinate?

To ensure safety, the following personal protective equipment is recommended:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[7]

Hand Protection: Wear appropriate protective gloves.[5][7]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[1][5]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is

not typically required.[5] However, if ventilation is poor or exposure limits may be exceeded,

a suitable respirator should be used.[1][6]

Troubleshooting Guide
Problem: I have spilled a small amount of Diethyl Succinate in the lab. What is the correct

cleanup procedure?

Solution:

For small spills, follow these steps:

Ensure Proper Ventilation: Work in a well-ventilated area to avoid inhaling vapors.[1][8]

Wear Appropriate PPE: Put on safety goggles, gloves, and a lab coat.[1]

Absorb the Spill: Use an inert absorbent material such as sand, earth, or diatomite to contain

and absorb the liquid.[1][9][10]

Collect the Waste: Carefully collect the absorbed material into a suitable, sealable container

for disposal.[1][6]
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Clean the Area: Decontaminate the spill area.

Dispose of Waste: Dispose of the container and its contents in accordance with local,

regional, and national regulations.[1][8]

For a visual guide on handling a Diethyl Succinate spill, refer to the workflow diagram below.
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Caption: Diethyl Succinate Spill Response Workflow
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Problem: The Diethyl Succinate in storage appears discolored. Is it still usable?

Solution:

Discoloration could indicate contamination or degradation. Diethyl Succinate is stable under

normal conditions.[1][8] However, it is incompatible with strong oxidizing agents, strong acids,

and strong bases.[1] Contact with these materials could cause it to degrade. It is recommended

to not use the discolored substance and dispose of it according to proper chemical waste

procedures.

Problem: I need to store Diethyl Succinate for long-term use. What are the ideal storage

conditions?

Solution:

For optimal long-term storage and to maintain its quality, Diethyl Succinate should be stored

under the following conditions:

Container: Keep the container tightly closed.[1][6]

Location: Store in a cool, dry, and well-ventilated place.[1][6][8]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and bases.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

Quantitative Data Summary
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Property Value Reference

Physical State Colorless liquid [1]

Odor Fruity [1]

Molecular Formula C8H14O4 [1]

Molecular Weight 174.20 g/mol [1]

Boiling Point 215 - 218 °C [1][6]

Melting Point -20 °C [2]

Flash Point 90 - 93 °C (closed cup) [1][5]

Solubility
Slightly soluble in water;

soluble in organic solvents
[1]

Hazard Information Details Reference

Skin Irritation May cause mild skin irritation [1]

Eye Irritation May cause mild eye irritation [1]

Inhalation May cause respiratory irritation [1]

Chronic Effects

Prolonged exposure may

cause dermatitis or

sensitization

[1]

Experimental Protocols
This section is not applicable as the request focuses on handling and storage

recommendations rather than specific experimental procedures involving Diethyl Succinate.

For information on the use of Diethyl Succinate in specific experimental protocols, please

refer to relevant scientific literature and established laboratory procedures.

Incompatible Materials and Decomposition
Q4: What materials are incompatible with Diethyl Succinate?
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Diethyl Succinate should not be stored or handled with the following materials:

Strong oxidizing agents[1]

Strong acids[1]

Strong bases[1]

Reducing agents[5]

Q5: What are the hazardous decomposition products of Diethyl Succinate?

Under fire conditions, Diethyl Succinate can decompose and emit toxic fumes of carbon

oxides (carbon monoxide and carbon dioxide).[1][7] Under normal conditions of storage and

use, hazardous decomposition products should not be produced.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling and storage recommendations for Diethyl
Succinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104758#handling-and-storage-recommendations-for-
diethyl-succinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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